Cas no 1823500-13-5 (Benzyl 4-(4-carbamoylphenoxy)piperidine-1-carboxylate)

• Product Name: Benzyl 4-(4-carbamoylphenoxy)piperidine-1-carboxylate
• CAS No: 1823500-13-5
• MF: C₂₀H₂₂N₂O₄
• MW: 354.399685382843
• CID: 4822905
• Update Time: 2025-05-19

Benzyl 4-(4-carbamoylphenoxy)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 4-(4-carbamoylphenoxy)piperidine-1-carboxylate

• Inchi： 1S/C20H22N2O4/c21-19(23)16-6-8-17(9-7-16)26-18-10-12-22(13-11-18)20(24)25-14-15-4-2-1-3-5-15/h1-9,18H,10-14H2,(H2,21,23)
• InChI Key： QSBGWKQMRPMUPF-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(N)=O)=CC=1)C1CCN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 462
• XLogP3: 2.7
• Topological Polar Surface Area: 81.9

Additional information on Benzyl 4-(4-carbamoylphenoxy)piperidine-1-carboxylate

Benzyl 4-(4-carbamoylphenoxy)piperidine-1-carboxylate: A Comprehensive Overview

Benzyl 4-(4-carbamoylphenoxy)piperidine-1-carboxylate, also known by its CAS number 1823500-13-5, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a piperidine ring, a benzoic acid derivative, and a carbamate group. The combination of these functional groups makes it a versatile molecule with diverse reactivity and biological activity.

The molecular structure of Benzyl 4-(4-carbamoylphenoxy)piperidine-1-carboxylate consists of a piperidine ring substituted at the 4-position with a phenoxy group. The phenoxy group itself is further substituted at the para position with a carbamoyl group, which adds to the compound's complexity and functionality. The benzyl group attached to the piperidine ring introduces additional aromaticity and hydrophobicity, making this compound suitable for various chemical transformations and biological assays.

Recent studies have highlighted the potential of Benzyl 4-(4-carbamoylphenoxy)piperidine-1-carboxylate in drug discovery and development. Its unique structure allows for interactions with various biological targets, including enzymes, receptors, and ion channels. For instance, researchers have explored its ability to modulate G-protein coupled receptors (GPCRs), which are critical targets in the treatment of numerous diseases, including cardiovascular disorders, neurodegenerative diseases, and cancer.

In addition to its pharmacological applications, Benzyl 4-(4-carbamoylphenoxy)piperidine-1-carboxylate has shown promise in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. This property could potentially be exploited in the development of new catalysts or sensors for environmental monitoring.

The synthesis of Benzyl 4-(4-carbamoylphenoxy)piperidine-1-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the preparation of the phenoxy-piperidine intermediate and subsequent coupling reactions to introduce the benzyl and carbamoyl groups. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and selective routes to this compound, reducing production costs and improving yields.

From an environmental perspective, the biodegradability and toxicity of Benzyl 4-(4-carbamoylphenoxy)piperidine-1-carboxylate have been evaluated in several studies. These studies suggest that while the compound exhibits moderate biodegradation rates under aerobic conditions, further research is needed to assess its long-term impact on aquatic ecosystems. Regulatory agencies are increasingly focusing on such assessments to ensure that chemicals like this are used responsibly and sustainably.

In conclusion, Benzyl 4-(4-carbamoylphenoxy)piperidine-1-carboxylate (CAS No: 1823500-13-5) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, combined with recent advances in synthesis and application studies, positions it as an important molecule for future research and development. As ongoing investigations continue to uncover new properties and uses for this compound, it is likely to play an increasingly prominent role in both academic research and industrial applications.